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Introduction

Sodium mentholate, the sodium salt of menthol, is a versatile compound with a growing
number of industrial applications. Its characteristic cooling and sensory properties make it a
valuable ingredient in the flavor and fragrance industries, where it is incorporated into products
such as chewing gum, toothpaste, and various personal care items.[1] In the pharmaceutical
sector, it is explored for its potential analgesic effects and as a cooling agent in topical
formulations for pain relief.[1] Furthermore, sodium mentholate serves as a reagent in organic
synthesis and as a modifier in polymer chemistry.[1]

The industrial-scale synthesis of sodium mentholate is typically achieved through the reaction
of menthol with a strong base, most commonly sodium metal or sodium hydroxide, in a suitable
solvent. The reaction is exothermic and requires careful control of process parameters to
ensure high yield, purity, and safety. This document provides detailed protocols and application
notes for the scale-up synthesis of sodium mentholate, focusing on two primary methods:
reaction with sodium metal and reaction with sodium hydroxide.

Physicochemical Properties

A summary of the key physicochemical properties of sodium mentholate is presented in Table
1.
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Table 1: Physicochemical Properties of Sodium Mentholate

Property Value Reference
CAS Number 19321-38-1 [2][3]
Molecular Formula C10H19NaO [2][3]
Molecular Weight 178.25 g/mol [2]
White to off-white crystalline
Appearance
powder
Boiling Point 222 °C at 760 mmHg [3]
Flash Point 86.7 °C [3]
Vapor Pressure 0.0214 mmHg at 25°C [3]
N Soluble in alcohols and ethers.
Solubility

Reacts with water.

Detailed Experimental Protocols
Method 1: Synthesis using Sodium Metal in an Inert
Solvent

This method is suitable for producing high-purity sodium mentholate, as the by-product,
hydrogen gas, is easily removed from the reaction mixture. The reaction should be conducted
under an inert atmosphere (e.g., nitrogen or argon) to prevent the reaction of sodium metal with
atmospheric moisture and oxygen.

Materials and Equipment:

(-)-Menthol (99%+ purity)

Sodium metal, stored under mineral oil

Anhydrous Toluene (or other suitable inert solvent like heptane)

Anhydrous Ethanol (for quenching)
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» Glass-lined or stainless steel reactor (100 L capacity) with mechanical stirrer, reflux
condenser, dropping funnel, thermometer, and inert gas inlet/outlet

» Heating/cooling mantle

« Filtration unit (e.g., Nutsche filter-dryer)

e Vacuum oven

Protocol:

o Reactor Preparation: Ensure the reactor is clean, dry, and purged with nitrogen gas to
establish an inert atmosphere.

e Solvent Charging: Charge the reactor with 40 L of anhydrous toluene.

e Menthol Charging: Add 15.6 kg (100 mol) of (-)-menthol to the reactor with stirring until fully
dissolved.

o Sodium Metal Preparation and Addition: In a separate, dry, inert atmosphere glovebox, weigh
2.53 kg (110 mol, 1.1 equivalents) of sodium metal. The mineral oil should be removed by
washing the sodium chunks with anhydrous hexane and then allowing the hexane to
evaporate completely inside the glovebox.[4] The clean, dry sodium metal is then cut into
small pieces.

o Reaction: Slowly add the sodium metal pieces to the stirred menthol-toluene solution at a
rate that maintains the reaction temperature between 50-60 °C. The reaction is exothermic,
and the addition rate should be controlled to prevent a runaway reaction. The evolution of
hydrogen gas will be observed.

» Reaction Completion: After the addition of sodium is complete, heat the reaction mixture to
80-90 °C and maintain for 2-4 hours, or until the evolution of hydrogen gas ceases, indicating
the completion of the reaction.

e Cooling and Quenching (Optional): Cool the reaction mixture to room temperature. If any
unreacted sodium is suspected, it can be quenched by the very slow, dropwise addition of
anhydrous ethanol. This should be done with extreme caution as the reaction is vigorous.
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e Product Isolation: Cool the reaction mixture to 0-5 °C to induce crystallization of the sodium
mentholate.

« Filtration: Filter the crystalline product using a Nutsche filter-dryer under a nitrogen blanket.

e Washing: Wash the filter cake with 2 x 5 L of cold, anhydrous toluene to remove any
unreacted menthol and other impurities.

e Drying: Dry the product under vacuum at 60-70 °C until a constant weight is achieved.

o Packaging: The final product should be packaged in airtight, moisture-proof containers under
a nitrogen atmosphere.

Table 2: Quantitative Data for Synthesis using Sodium Metal (Pilot Scale)

Parameter Value

(-)-Menthol 15.6 kg (100 mol)

Sodium Metal 2.53 kg (110 mol)

Anhydrous Toluene 40 L

Reaction Temperature 50-60 °C (addition), 80-90 °C (completion)
Reaction Time 4-6 hours

Expected Yield 16.9 - 17.5 kg (95 - 98% of theoretical)
Purity (by titration) > 99%

Method 2: Synthesis using Sodium Hydroxide in an
Alcoholic Solvent

This method avoids the use of highly reactive sodium metal, which can be advantageous from
a safety perspective. The reaction produces water as a by-product, which needs to be removed
to drive the equilibrium towards the product and to obtain an anhydrous final product.

Materials and Equipment:
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e (-)-Menthol (99%+ purity)

e Sodium hydroxide pellets (97%+ purity)

e Anhydrous Ethanol (or Methanol)

o Dean-Stark apparatus or a distillation setup for azeotropic water removal

o Glass-lined or stainless steel reactor (100 L capacity) with mechanical stirrer, heating mantle,
and condenser.

o Crystallization vessel

o Centrifuge or filtration unit

e Vacuum oven

Protocol:

e Reactor Setup: Set up the reactor with a Dean-Stark trap and a reflux condenser.

e Reactant Charging: Charge the reactor with 15.6 kg (100 mol) of (-)-menthol and 40 L of
anhydrous ethanol.

o Base Addition: With stirring, slowly add 4.4 kg (110 mol, 1.1 equivalents) of sodium
hydroxide pellets to the reactor. The dissolution is exothermic.

e Reaction and Water Removal: Heat the mixture to reflux. The water formed during the
reaction will be removed azeotropically with the ethanol. The lower water-ethanol azeotrope
layer is collected in the Dean-Stark trap. Continue the reflux until no more water is collected.

e Solvent Removal: Once the reaction is complete (as determined by the cessation of water
formation), reconfigure the reactor for distillation and remove the majority of the ethanol
under atmospheric pressure.

o Crystallization: Transfer the concentrated reaction mixture to a crystallization vessel and cool
to 0-5 °C with slow stirring to induce crystallization.
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Isolation: Isolate the crystalline sodium mentholate by centrifugation or filtration.

Washing: Wash the product with a small amount of cold, anhydrous ethanol.

Drying: Dry the product under vacuum at 60-70 °C to a constant weight.

Packaging: Package the final product in airtight, moisture-proof containers.

Table 3: Quantitative Data for Synthesis using Sodium Hydroxide (Pilot Scale)

Parameter Value
(-)-Menthol 15.6 kg (100 mol)
Sodium Hydroxide 4.4 kg (110 mol)
Anhydrous Ethanol 40 L
Reaction Temperature Reflux (approx. 78 °C)
Reaction Time 6-8 hours
Expected Yield 16.0 - 16.8 kg (90 - 94% of theoretical)
Purity (by titration) > 98%
Quality Control

The final product should be tested against a set of specifications to ensure its quality and purity.

Table 4: Quality Control Specifications for Sodium Mentholate
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Test Specification Method
White to off-white crystalline ] )
Appearance Visual Inspection
powder
Assay (by titration) = 98.0% Acid-base titration

Identification

Conforms to the reference

spectrum

FTIR Spectroscopy

Residual Solvents

Toluene: < 890 ppm, Ethanol: <
5000 ppm

Gas Chromatography (GC)

Water Content <0.5% Karl Fischer Titration
Heavy Metals <10 ppm ICP-MS or Atomic Absorption
Melting Point Decomposes above 200 °C Melting Point Apparatus

Safety Precautions

The synthesis of sodium mentholate involves hazardous materials and reactions. Strict

adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, face
shield, flame-retardant lab coat, and chemical-resistant gloves (e.g., nitrile or neoprene).[5]

[6]

Ventilation: All operations should be conducted in a well-ventilated area, preferably within a
fume hood, especially when handling sodium metal and flammable solvents.[5]

Handling Sodium Metal: Sodium metal is highly reactive and flammable, especially in the
presence of water or alcohols.[7] It should be handled under an inert atmosphere (nitrogen
or argon).[5] A Class D fire extinguisher for combustible metals must be readily available.[7]
Do not use water or carbon dioxide-based extinguishers on sodium fires.[7]

Handling Sodium Hydroxide: Sodium hydroxide is corrosive and can cause severe burns.[6]
Avoid contact with skin and eyes. In case of contact, flush the affected area with copious
amounts of water for at least 15 minutes.[6]
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o Exothermic Reaction: The reaction is exothermic. Ensure adequate cooling and control the
rate of reagent addition to prevent a runaway reaction.

e Hydrogen Gas: The reaction with sodium metal produces flammable hydrogen gas. Ensure
the reaction is conducted in a well-ventilated area away from ignition sources, and the off-
gas is safely vented.[5]

o Spill Management: In case of a spill, contain the material and clean it up using appropriate
procedures. For sodium metal spills, cover with dry sand or another suitable absorbent.[7]

Visualization of Workflows and Logical

Relationships
Overall Synthesis Workflow
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Caption: Overall workflow for the scale-up synthesis of sodium mentholate.
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Caption: Logical flow for the quality control testing of sodium mentholate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Scale-Up
Synthesis of Sodium Mentholate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092264+#scale-up-synthesis-of-sodium-mentholate-
for-industrial-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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